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Compound of Interest

Compound Name: Bromo-PEG3-bromide

Cat. No.: B1667890 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential safety

and logistical information for the use of Bromo-PEG3-bromide, including detailed operational

and disposal plans.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₈H₁₆Br₂O₃ [1][2]

Molecular Weight 320.02 g/mol [2]

Appearance
Not explicitly stated, likely a

liquid or solid

Storage Conditions -20°C [1]

Purity ≥96% [2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Bromo-PEG3-bromide is not readily available,

its structure as a halogenated polyethylene glycol (PEG) compound suggests that it should be
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handled as a hazardous chemical.[3] The bromide groups are good leaving groups for

nucleophilic substitution reactions, indicating reactivity.[1]

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]

Use in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.[3][5]

Wash hands thoroughly after handling.[5]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[6][7]

To protect against potential

splashes.

Hand Protection
Chemically compatible gloves

(e.g., nitrile).[6][8]

To prevent skin contact.

Thicker gloves generally offer

better protection.[9]

Body Protection A lab coat is required.[8]
To protect skin and clothing

from contamination.

Respiratory Protection

Generally not required if

handled in a chemical fume

hood. If there is a risk of

generating aerosols or dust

outside of a hood, a respirator

may be necessary.[10]

To prevent inhalation of vapors

or aerosols.

Experimental Workflow and Handling
The following diagram outlines the standard operating procedure for handling Bromo-PEG3-
bromide in a laboratory setting.
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Diagram 1: Bromo-PEG3-bromide Handling Workflow
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Diagram 1: Bromo-PEG3-bromide Handling Workflow
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Disposal Plan
Proper disposal of Bromo-PEG3-bromide and contaminated materials is crucial to ensure

laboratory safety and environmental protection.[8]

Waste Segregation and Collection:

Hazardous Waste Stream: Bromo-PEG3-bromide waste should be treated as hazardous

chemical waste.[3] Due to its halogenated nature, it is advisable to segregate it from non-

halogenated waste.[3]

Solid Waste: All materials contaminated with Bromo-PEG3-bromide, such as pipette tips,

tubes, and gloves, must be collected in a designated and clearly labeled hazardous waste

container.[3]

Liquid Waste: Solutions containing Bromo-PEG3-bromide should be collected in a

separate, leak-proof, and clearly labeled hazardous waste container.[3] Do not mix with other

waste streams unless compatibility has been verified.[3]

Disposal Procedure:

Institutional Guidelines: Always follow your institution's specific guidelines for hazardous

waste disposal. Contact your Environmental Health and Safety (EHS) department for

detailed procedures.[3]

Professional Disposal: The disposal of halogenated organic waste must be handled by a

licensed professional hazardous waste disposal service, which is typically coordinated

through the institution's EHS office.[3]

Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand, silica

gel) and collect it in a suitable, closed container for disposal.[11] Ensure the area is well-

ventilated.

By adhering to these safety protocols and handling procedures, researchers can minimize risks

and ensure a safe laboratory environment when working with Bromo-PEG3-bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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